Cas no 824938-92-3 (Acetamide, N-[(1R,2R)-2-(4-morpholinyl)cyclohexyl]-)

Acetamide, N-[(1R,2R)-2-(4-morpholinyl)cyclohexyl]- structure
824938-92-3 structure
Product Name:Acetamide, N-[(1R,2R)-2-(4-morpholinyl)cyclohexyl]-
CAS No:824938-92-3
MF:C12H22N2O2
MW:226.315283298492
CID:690301
PubChem ID:12156316
Update Time:2025-04-19

Acetamide, N-[(1R,2R)-2-(4-morpholinyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[(1R,2R)-2-(4-morpholinyl)cyclohexyl]-
    • N-[(1R,2R)-2-morpholin-4-ylcyclohexyl]acetamide
    • DTXSID70478752
    • 824938-92-3
    • Inchi: 1S/C12H22N2O2/c1-10(15)13-11-4-2-3-5-12(11)14-6-8-16-9-7-14/h11-12H,2-9H2,1H3,(H,13,15)/t11-,12-/m1/s1
    • InChI Key: FZICQURSTMBRBF-VXGBXAGGSA-N
    • SMILES: O1CCN(CC1)[C@@H]1CCCC[C@H]1NC(C)=O

Computed Properties

  • Exact Mass: 226.168127949g/mol
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 41.6Ų
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